Cas no 175204-31-6 (4-(Aminomethyl)-3,5-dimethylphenol)

• Product Name: 4-(Aminomethyl)-3,5-dimethylphenol
• CAS No: 175204-31-6
• MF: C₉H₁₃NO
• MW: 151.205622434616
• MDL: MFCD00219917
• CID: 111895
• PubChem ID: 53403418
• Update Time: 2024-02-29

4-(Aminomethyl)-3,5-dimethylphenol Chemical and Physical Properties

Names and Identifiers

• 4-(Aminomethyl)-3,5-dimethylphenol
• 2,6-Dimethyl-4-hydroxybenzylamine
• 4-AMINOMETHYL-3,5-DIMETHYL-PHENOL
• Phenol,4-(aminomethyl)-3,5-dimethyl-
• RARECHEM AL BW 0869
• 175204-31-6
• 3,5-Dimethyl-4-(aminomethyl)phenol
• SCHEMBL2454691
• DTXSID00695172
• EN300-2982940
• AKOS006274186

• MDL： MFCD00219917
• Inchi： 1S/C9H13NO/c1-6-3-8(11)4-7(2)9(6)5-10/h3-4,11H,5,10H2,1-2H3
• InChI Key： HHIMNWBUPYHECT-UHFFFAOYSA-N
• SMILES： OC1C=C(C)C(CN)=C(C)C=1

Computed Properties

• Exact Mass: 151.09979
• Monoisotopic Mass: 151.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 115
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 10
• XLogP3: 1.2
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• PSA: 46.25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines